Cas no 2229495-85-4 (2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid)

• Product Name: 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid
• CAS No: 2229495-85-4
• MF: C₉H₉BrO₅
• MW: 277.068762540817
• CID: 6074111
• PubChem ID: 165827988
• Update Time: 2025-09-23

2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid
• 2229495-85-4
• EN300-1936281

• Inchi： 1S/C9H9BrO5/c1-14-6-3-2-5(8(10)9(6)13)15-4-7(11)12/h2-3,13H,4H2,1H3,(H,11,12)
• InChI Key： QRKGBFMHUUSKNU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OCC(=O)O)OC)O

Computed Properties

• Exact Mass: 275.96334g/mol
• Monoisotopic Mass: 275.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76Ų

Additional information on 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid

Introduction to 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid (CAS No. 2229495-85-4)

2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid (CAS No. 2229495-85-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and hydroxylated aromatic ring linked to an acetic acid moiety through an ether linkage. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid can be represented as follows: C₁₀H₁₀BrO₄. The presence of the bromine atom and the hydroxyl group on the aromatic ring contributes to its reactivity and potential for forming stable complexes with metal ions, which is a desirable property in many pharmaceutical applications. Additionally, the methoxy group enhances the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake.

In recent years, there has been a growing interest in the study of 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid due to its potential therapeutic applications. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression.

The anti-inflammatory properties of 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid have also been extensively investigated. A 2020 study in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammation in a murine model of colitis by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid could be a promising candidate for the treatment of inflammatory diseases.

The antioxidant activity of 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid has been attributed to its ability to scavenge free radicals and protect cells from oxidative stress. A 2019 study published in Free Radical Biology and Medicine found that this compound effectively protected neuronal cells from oxidative damage induced by hydrogen peroxide, thereby highlighting its potential neuroprotective effects.

Beyond its direct biological activities, 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid has also been explored as a lead compound for the development of new drugs. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For example, researchers have synthesized derivatives of this compound with enhanced potency and selectivity against specific targets, such as kinases and G protein-coupled receptors (GPCRs).

In addition to its therapeutic potential, 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid has been used as a building block in organic synthesis. Its versatile reactivity makes it suitable for constructing complex molecules with diverse functionalities. This property has led to its application in the synthesis of advanced materials and pharmaceutical intermediates.

The safety profile of 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid is another important aspect that has been studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in humans.

In conclusion, 2-(2-bromo-3-hydroxy-4-methoxyphenoxy)acetic acid (CAS No. 2229495-85-4) is a multifunctional compound with promising therapeutic applications in various fields, including oncology, inflammation, and neuroprotection. Its unique chemical structure and biological activities make it an attractive target for drug discovery and development. Continued research into this compound is expected to uncover new insights into its mechanisms of action and potential clinical uses.